Cas no 41034-58-6 (Bicyclo[2.2.2]octane-1,4-dicarbonitrile)

• Product Name: Bicyclo[2.2.2]octane-1,4-dicarbonitrile
• CAS No: 41034-58-6
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 2634394
• PubChem ID: 12659655
• Update Time: 2025-04-21

Bicyclo[2.2.2]octane-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,4-dicyanobicyclo(2.2.2)octane
• 41034-58-6
• SCHEMBL18322215
• Bicyclo[2.2.2]octane-1,4-dicarbonitrile

• Inchi： 1S/C10H12N2/c11-7-9-1-2-10(8-12,5-3-9)6-4-9/h1-6H2
• InChI Key： WWCLYGZDLIPFJF-UHFFFAOYSA-N
• SMILES： N#CC12CCC(C#N)(CC1)CC2

Computed Properties

• Exact Mass: 160.100048391Da
• Monoisotopic Mass: 160.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.6Ų